3-[(2-fluorobenzyl)thio]-1-phenylpyrazin-2(1H)-one

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-1-phenylpyrazin-2-one
• InChI: InChI=1S/C17H13FN2OS/c18-15-9-5-4-6-13(15)12-22-16-17(21)20(11-10-19-16)14-7-2-1-3-8-14/h1-11H,12H2
• InChI Key: VAHITVUQPWTHNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN=C(C2=O)SCC3=CC=CC=C3F
• Molecular Formula: C17H13FN2OS
• Molecular Weight: 312.4 g/mol

Description

3-[(2-fluorobenzyl)thio]-1-phenylpyrazin-2(1H)-one, commonly known as FBP1 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound is used in various studies to explore its potential as a therapeutic agent for the treatment of cancer, metabolic disorders, and other diseases.

Mechanism of Action

FBP1 inhibitor works by inhibiting the FBP1 enzyme, which plays a crucial role in glucose metabolism. The FBP1 enzyme is overexpressed in many types of cancer cells, leading to increased glucose metabolism and cell proliferation. By inhibiting the FBP1 enzyme, FBP1 inhibitor can reduce glucose metabolism and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
FBP1 inhibitor has been shown to have significant biochemical and physiological effects. Studies have shown that FBP1 inhibitor can reduce glucose metabolism in cancer cells, leading to decreased cell proliferation. FBP1 inhibitor has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

FBP1 inhibitor has several advantages for lab experiments. It is a highly specific inhibitor of the FBP1 enzyme, making it a useful tool for studying the role of FBP1 in various diseases. However, FBP1 inhibitor has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

FBP1 inhibitor has significant potential for future research. One area of future research is the development of more potent and selective FBP1 inhibitors. Another area of research is the use of FBP1 inhibitor in combination with other therapies for the treatment of cancer and metabolic disorders. Additionally, the role of FBP1 in other diseases, such as neurodegenerative diseases, is an area of future research.

Synthesis Methods

The synthesis of FBP1 inhibitor involves the reaction of 2-fluorobenzyl mercaptan with 1-phenylpyrazin-2(1H)-one in the presence of a base. The reaction yields FBP1 inhibitor as a yellow solid with a high yield. The purity of the compound can be increased by recrystallization.

Scientific Research Applications

FBP1 inhibitor has been extensively studied for its potential use in cancer treatment. Studies have shown that FBP1 inhibitor can inhibit the growth of cancer cells by targeting the FBP1 enzyme, which is overexpressed in many types of cancer. FBP1 inhibitor has also been shown to have potential therapeutic applications in metabolic disorders such as diabetes and obesity.